Cas no 1710603-94-3 (6-cyano-N-propylpyridine-3-sulfonamide)

• Product Name: 6-cyano-N-propylpyridine-3-sulfonamide
• CAS No: 1710603-94-3
• MF: C₉H₁₁N₃O₂S
• MW: 225.267540216446
• CID: 6343695
• PubChem ID: 115602408
• Update Time: 2025-10-29

6-cyano-N-propylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-cyano-N-propylpyridine-3-sulfonamide
• EN300-1453049
• 1710603-94-3

• Inchi： 1S/C9H11N3O2S/c1-2-5-12-15(13,14)9-4-3-8(6-10)11-7-9/h3-4,7,12H,2,5H2,1H3
• InChI Key： WWBSMKLPZYHVLS-UHFFFAOYSA-N
• SMILES： S(C1C=NC(C#N)=CC=1)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 225.05719778g/mol
• Monoisotopic Mass: 225.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.2Ų

Additional information on 6-cyano-N-propylpyridine-3-sulfonamide

Introduction to 6-cyano-N-propylpyridine-3-sulfonamide (CAS No. 1710603-94-3)

6-cyano-N-propylpyridine-3-sulfonamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1710603-94-3, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, including the presence of a cyano group and a sulfonamide moiety, make it a valuable candidate for further investigation in drug discovery.

The< strong>N-propylpyridine core of 6-cyano-N-propylpyridine-3-sulfonamide contributes to its potential as a pharmacophore, interacting with various biological targets. Recent studies have highlighted the importance of pyridine derivatives in the development of novel therapeutic agents. The< strong>cyano group enhances the electrophilicity of the molecule, facilitating interactions with nucleophilic sites on biological targets. Additionally, the< strong>sulfonamide functional group is known for its ability to improve solubility and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing new sulfonamide-based compounds due to their broad spectrum of biological activities. These activities include antimicrobial, anti-inflammatory, and anticancer properties. The< strong>6-cyano-N-propylpyridine-3-sulfonamide structure has been explored for its potential in modulating various enzymatic pathways and receptor interactions. For instance, studies have suggested that this compound may interfere with the activity of enzymes involved in cancer cell proliferation and survival.

The< strong>CAS no. 1710603-94-3 identification ensures that researchers can reliably source and utilize this compound for their experiments. The precise chemical characterization provided by the CAS number allows for accurate synthesis and purification procedures, which are essential for obtaining consistent results in biological assays. Furthermore, the structural integrity of 6-cyano-N-propylpyridine-3-sulfonamide can be verified through spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), ensuring that researchers are working with high-quality material.

One of the most compelling aspects of 6-cyano-N-propylpyridine-3-sulfonamide is its potential in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory effects on key targets associated with neurodegenerative diseases. The< strong>cyano and< strong>sulfonamide groups are particularly interesting because they can be modified to enhance binding affinity and selectivity towards specific biological targets. This flexibility makes 6-cyano-N-propylpyridine-3-sulfonamide a versatile scaffold for designing novel drug candidates.

The synthesis of< strong>6-cyano-N-propylpyridine-3-sulfonamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have reported successful synthetic routes that involve the condensation of cyanoacetic acid derivatives with propylamine followed by sulfonation at the 3-position of the pyridine ring. These synthetic strategies highlight the compound's accessibility for further structural modifications and derivatization.

In conclusion, 6-cyano-N-propylpyridine-3-sulfonamide (CAS No. 1710603-94-3) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the< strong>N-propylpyridine,< strong>cyano, and< strong>sulfonamide moieties, make it an attractive candidate for drug discovery efforts aimed at developing new therapeutic agents. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for innovative treatments in various medical fields.